Cas no 2503201-97-4 (1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride)
1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride
- 2503201-97-4
- EN300-27193413
- 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride
-
- Inchi: 1S/C16H18FN3O2.ClH/c17-10-3-4-15-11(5-10)14(19-22-15)6-16(21)20-7-12(9-1-2-9)13(18)8-20;/h3-5,9,12-13H,1-2,6-8,18H2;1H
- InChI Key: SKUUHGUDUBETEP-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC2=C(C=1)C(CC(N1CC(C(C1)C1CC1)N)=O)=NO2
Computed Properties
- Exact Mass: 339.1149827g/mol
- Monoisotopic Mass: 339.1149827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 445
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.4Ų
1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27193413-1g |
2503201-97-4 | 1g |
$1014.0 | 2023-09-10 | |||
| Enamine | EN300-27193413-5g |
2503201-97-4 | 5g |
$2940.0 | 2023-09-10 | |||
| Enamine | EN300-27193413-10g |
2503201-97-4 | 10g |
$4360.0 | 2023-09-10 | |||
| Enamine | EN300-27193413-0.05g |
1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride |
2503201-97-4 | 95.0% | 0.05g |
$851.0 | 2025-03-20 | |
| Enamine | EN300-27193413-0.1g |
1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride |
2503201-97-4 | 95.0% | 0.1g |
$892.0 | 2025-03-20 | |
| Enamine | EN300-27193413-0.25g |
1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride |
2503201-97-4 | 95.0% | 0.25g |
$933.0 | 2025-03-20 | |
| Enamine | EN300-27193413-0.5g |
1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride |
2503201-97-4 | 95.0% | 0.5g |
$974.0 | 2025-03-20 | |
| Enamine | EN300-27193413-1.0g |
1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride |
2503201-97-4 | 95.0% | 1.0g |
$1014.0 | 2025-03-20 | |
| Enamine | EN300-27193413-2.5g |
1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride |
2503201-97-4 | 95.0% | 2.5g |
$1988.0 | 2025-03-20 | |
| Enamine | EN300-27193413-5.0g |
1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride |
2503201-97-4 | 95.0% | 5.0g |
$2940.0 | 2025-03-20 |
1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride
Research Briefing on 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride (CAS: 2503201-97-4)
In recent years, the compound 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride (CAS: 2503201-97-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted therapies for cancer and inflammatory diseases.
The compound's structure combines a cyclopropylpyrrolidine moiety with a benzoxazole ring, which is further modified with a fluorine atom to enhance its pharmacological properties. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity and potency against specific kinase targets, making it a viable candidate for further preclinical development.
One of the key findings from recent research is the compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis. In vitro and in vivo studies have shown that it effectively inhibits the activity of certain kinases, leading to reduced tumor growth in various cancer models. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been highlighted in several preclinical assessments.
Despite these promising results, challenges remain in optimizing the compound's safety and efficacy profile. Current research efforts are directed toward addressing potential off-target effects and improving its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore structural analogs and formulation strategies that could enhance its clinical applicability.
In conclusion, 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural attributes and promising biological activity underscore its potential as a lead compound for the development of next-generation therapeutics. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be critical for advancing this compound toward clinical trials.
2503201-97-4 (1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)